Cas no 154497-82-2 (2-Iodo-3-methoxy-6-methylpyridine)

• Product Name: 2-Iodo-3-methoxy-6-methylpyridine
• CAS No: 154497-82-2
• MF: C₇H₈INO
• MW: 249.048994064331
• MDL: MFCD06795494
• CID: 105898
• PubChem ID: 11482051
• Update Time: 2025-06-17

2-Iodo-3-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methoxy-6-methylpyridine
• Pyridine, 2-iodo-3- methoxy-6-methyl-
• 2-iodo-3-methoxy-6-methyl-pyridine
• AGN-PC-009ZIN
• AN-584
• CTK4C8284
• SBB100511
• 2-iodo-6-methyl-3-pyridinyl methyl ether
• AN-584/43294057
• A809544
• DTXSID00467311
• Pyridine, 2-iodo-3-methoxy-6-methyl-
• OIXKVVOVXBQKKV-UHFFFAOYSA-N
• AKOS015909019
• AS-48273
• 154497-82-2
• F30133
• MFCD06795494
• SCHEMBL2462970

• MDL： MFCD06795494
• Inchi： 1S/C7H8INO/c1-5-3-4-6(10-2)7(8)9-5/h3-4H,1-2H3
• InChI Key： OIXKVVOVXBQKKV-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C)=N1)OC

Computed Properties

• Exact Mass: 248.96464
• Monoisotopic Mass: 248.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12

Additional information on 2-Iodo-3-methoxy-6-methylpyridine

Recent Advances in the Application of 2-Iodo-3-methoxy-6-methylpyridine (CAS: 154497-82-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Iodo-3-methoxy-6-methylpyridine (CAS: 154497-82-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an overview of the latest advancements involving this compound, focusing on its role in drug discovery, medicinal chemistry, and chemical biology.

Recent studies have highlighted the utility of 2-Iodo-3-methoxy-6-methylpyridine in cross-coupling reactions, particularly in the synthesis of heterocyclic compounds with potential therapeutic applications. For instance, researchers have successfully employed this compound in palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig coupling reactions to construct complex molecular scaffolds. These reactions are pivotal in the development of novel kinase inhibitors and other small-molecule therapeutics targeting various diseases, including cancer and inflammatory disorders.

In addition to its synthetic applications, 2-Iodo-3-methoxy-6-methylpyridine has been investigated for its potential as a building block in the design of positron emission tomography (PET) tracers. A recent study demonstrated its incorporation into radiolabeled probes for imaging specific biological targets, such as neurotransmitter receptors. This advancement underscores the compound's relevance in both drug development and diagnostic imaging, bridging the gap between chemistry and biomedical applications.

Further research has explored the physicochemical properties of 2-Iodo-3-methoxy-6-methylpyridine, including its stability, solubility, and reactivity under various conditions. These studies are critical for optimizing its use in large-scale pharmaceutical manufacturing and ensuring reproducibility in synthetic protocols. Computational modeling and density functional theory (DFT) calculations have also been employed to predict its behavior in complex reaction environments, providing valuable insights for chemists and researchers.

Looking ahead, the continued exploration of 2-Iodo-3-methoxy-6-methylpyridine is expected to yield new discoveries in drug design and chemical biology. Its unique structural features make it a promising candidate for further functionalization and application in targeted therapies. Collaborative efforts between academia and industry will be essential to unlock its full potential and translate these findings into clinical advancements.